3-Oxo-7β-hydroxy-5β-cholanoic Acid
3-Oxo-7β-hydroxy-5β-cholanoic Acid
7b-Hydroxy-3-oxo-5b-cholanoic acid, also known as (5b, 7b)-7-hydroxy-3-oxo-cholan-24-oate, belongs to the class of organic compounds known as bile acids, alcohols and derivatives. These are organic compounds containing an alcohol or acid derivative of cholic acid. 7b-Hydroxy-3-oxo-5b-cholanoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 7b-Hydroxy-3-oxo-5b-cholanoic acid has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, 7b-hydroxy-3-oxo-5b-cholanoic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
77060-26-5
VCID:
VC0033402
InChI:
InChI=1S/C25H38O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-20,23H,5-14H2,1-4H3/t15-,16?,18-,19+,20+,23+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C
Molecular Formula:
C25H38O4
Molecular Weight:
402.6 g/mol
3-Oxo-7β-hydroxy-5β-cholanoic Acid
CAS No.: 77060-26-5
Reference Standards
VCID: VC0033402
Molecular Formula: C25H38O4
Molecular Weight: 402.6 g/mol
| CAS No. | 77060-26-5 |
|---|---|
| Product Name | 3-Oxo-7β-hydroxy-5β-cholanoic Acid |
| Molecular Formula | C25H38O4 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7-dioxo-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H38O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-20,23H,5-14H2,1-4H3/t15-,16?,18-,19+,20+,23+,24+,25-/m1/s1 |
| Standard InChIKey | UZRRNRRCPZZPNY-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)CC4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C |
| Melting Point | 171-173°C |
| Physical Description | Solid |
| Description | 7b-Hydroxy-3-oxo-5b-cholanoic acid, also known as (5b, 7b)-7-hydroxy-3-oxo-cholan-24-oate, belongs to the class of organic compounds known as bile acids, alcohols and derivatives. These are organic compounds containing an alcohol or acid derivative of cholic acid. 7b-Hydroxy-3-oxo-5b-cholanoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 7b-Hydroxy-3-oxo-5b-cholanoic acid has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, 7b-hydroxy-3-oxo-5b-cholanoic acid is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Synonyms | (5β,7β)-7-Hydroxy-3-oxo-cholan-24-oic Acid; 7β-Hydroxy-3-oxo-5β-cholan-24-oic Acid; 7β-Hydroxy-3-oxo-5β-cholanic Acid; 7β-Hydroxy-3-keto-5β-cholanoic Acid; 7β-Hydroxy-3-oxo-5β-chol-24-oic Acid; 7β-Hydroxy-3-oxo-5β-cholan-24-oic Acid; 7β-Hydroxy-3-oxo |
| PubChem Compound | 22833531 |
| Last Modified | Nov 11 2021 |
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